Cas no 2807-09-2 (hex-3-en-1-yne)

• Product Name: hex-3-en-1-yne
• CAS No: 2807-09-2
• MF: C₆H₈
• MW: 80.127721786499
• CID: 261072
• PubChem ID: 5367402
• Update Time: 2025-04-19

hex-3-en-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-1-yne, (3E)-
• 3-Hexen-1-yne, (3E)-; 3-Hexen-1-yne, (E)-; (E)-Hex-3-en-1-yne; (3E)-hex-3-en-1-yne
• hex-3-en-1-yne
• CLFYLNSQRWCJAY-AATRIKPKSA-N
• DTXSID40883894
• 2806-56-6
• 2807-09-2
• 3-Hex-3-en-1-yne
• (3E)-3-Hexen-1-yne
• NS00047973
• EN300-1763750
• 3-Hexen-1-yne, (E)-
• EINECS 220-547-0
• 3-Hexen-1-yne
• (E)-Hex-3-en-1-yne

• Inchi： 1S/C6H8/c1-3-5-6-4-2/h1,5-6H,4H2,2H3/b6-5+
• InChI Key： CLFYLNSQRWCJAY-AATRIKPKSA-N
• SMILES： C(/C=C/C#C)C

Computed Properties

• Exact Mass: 80.06264
• Monoisotopic Mass: 80.0626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 79.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2

Experimental Properties

• Density: 0.763
• Boiling Point: 67.9°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.441
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes